Cas no 2171830-85-4 (4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methoxybutanoic acid)

• Product Name: 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methoxybutanoic acid
• CAS No: 2171830-85-4
• MF: C₂₅H₃₀N₂O₇
• MW: 470.514907360077
• CID: 6035277
• PubChem ID: 165829435
• Update Time: 2025-11-04

4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methoxybutanoic acid
• 2171830-85-4
• EN300-1508642
• 4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-3-methoxybutanoic acid

• Inchi： 1S/C25H30N2O7/c1-32-17(14-24(29)30)15-27-23(28)10-12-33-13-11-26-25(31)34-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22H,10-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： VDSGYKPJFNWAQK-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCC(NCC(CC(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.20530130g/mol
• Monoisotopic Mass: 470.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 123Ų

Additional information on 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methoxybutanoic acid

Professional Introduction to Compound with CAS No. 2171830-85-4 and Product Name: 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methoxybutanoic Acid

The compound with the CAS number 2171830-85-4 and the product name 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methoxybutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a fluoren-9-yl methoxycarbonyl group in its molecular structure suggests a high degree of functionalization, which is often associated with enhanced binding affinity and selectivity in drug design. Such modifications are critical for developing molecules that can interact effectively with biological targets, thereby improving drug efficacy and reducing side effects.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorene-based scaffolds. The fluorene moiety is known for its rigid planar structure, which can facilitate optimal positioning within active sites of enzymes or receptors. This characteristic makes it an attractive component in the design of small-molecule inhibitors and modulators. The specific modification of the fluoren-9-yl methoxycarbonyl group further enhances the compound's potential by introducing a polar, hydrophilic moiety that can improve solubility and bioavailability. These features are particularly important in drug development, where pharmacokinetic properties often dictate a drug's success.

The product name 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methoxybutanoic acid provides detailed insight into the compound's chemical architecture. The presence of multiple functional groups, including an amino group, an ethoxy group, and a methoxybutanoic acid moiety, suggests that this compound is designed for complex interactions with biological targets. The amino group, in particular, is a key pharmacophore that can participate in hydrogen bonding interactions, which are crucial for establishing stable binding between a drug molecule and its target protein or receptor.

Recent studies have highlighted the importance of fluorene-based compounds in medicinal chemistry. These studies have demonstrated that molecules incorporating fluorene moieties can exhibit superior pharmacological properties compared to their non-fluorene counterparts. For instance, research has shown that fluorene derivatives can exhibit improved stability under physiological conditions, enhanced binding affinity to biological targets, and reduced metabolic degradation. These findings have spurred further investigation into the therapeutic potential of fluorene-based compounds, particularly in the treatment of chronic diseases such as cancer, inflammation, and neurodegenerative disorders.

The specific modification of the fluoren-9-yl methoxycarbonyl group in this compound is particularly noteworthy. The methoxycarbonyl (ester) group is known to enhance the lipophilicity of molecules while maintaining good solubility, making it an ideal candidate for oral administration. Additionally, the ester group can be hydrolyzed in vivo to release a carboxylic acid functionality, which can further modulate the compound's pharmacokinetic profile. This dual functionality makes it a versatile tool for drug development.

The presence of an ethoxypropanamido moiety in the compound's structure suggests potential interactions with serine or threonine residues in protein targets. This type of amide linkage is commonly found in bioactive molecules and can contribute to stable binding through hydrogen bonding and hydrophobic interactions. Furthermore, the methoxybutanoic acid component adds another layer of complexity to the compound's structure, potentially influencing its solubility and metabolic pathways.

Current research trends indicate that compounds with complex structural motifs are increasingly being explored for their therapeutic potential. The integration of multiple pharmacophores into a single molecule can lead to synergistic effects, enhancing both potency and selectivity. The compound described here exemplifies this trend by combining several functional groups that are known to interact favorably with biological targets.

In conclusion, the compound with CAS number 2171830-85-4 and product name 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-3-methoxybutanoic acid represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, including the presence of a fluoren-9-yl methoxycarbonyl group and multiple functional moieties such as an amino, an ethoxy, and a methoxybutanoic acid, make it well-suited for interaction with biological targets. As research continues to uncover new therapeutic applications for fluorene-based compounds, this molecule holds significant potential for contributing to advancements in drug development.